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Compound of Interest

2-Fluoroethcathinone
(hydrochloride)

cat. No.: B1158836

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological effects of two synthetic
cathinones, 2-Fluoroethcathinone (2-FEC) and 2-Fluoromethcathinone (2-FMC). While
guantitative data for 2-FMC is available, a notable scarcity of published research on 2-FEC
necessitates a partially qualitative comparison based on established structure-activity
relationships within the cathinone class.

Executive Summary

2-Fluoromethcathinone (2-FMC) is a psychostimulant that primarily acts as a dopamine and
norepinephrine releasing agent with minimal interaction with the serotonin transporter. In
contrast, specific pharmacological data for 2-Fluoroethcathinone (2-FEC) is not available in
peer-reviewed literature, and its physiological and toxicological properties are largely
considered unknown. However, based on structure-activity relationships of synthetic
cathinones, it is hypothesized that the N-ethyl substitution in 2-FEC (compared to the N-methyl
group in 2-FMC) may enhance its potency as a dopamine transporter ligand.

Quantitative Pharmacological Data

The following table summarizes the available quantitative data for 2-FMC's interaction with
monoamine transporters. No quantitative data for 2-FEC is currently available.
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ECso (Half-maximal effective concentration): The concentration of a drug that gives half of the
maximal response.

Inferred Pharmacological Profile of 2-
Fluoroethcathinone (2-FEC)

Based on established structure-activity relationships for synthetic cathinones, the following
inferences can be made about the potential pharmacological profile of 2-FEC relative to 2-
FMC:

o Dopamine Transporter (DAT) Activity: The N-ethyl substitution in 2-FEC, in place of the N-
methyl group in 2-FMC, is predicted to increase its potency at the dopamine transporter.
Studies on other cathinone analogs have demonstrated that increasing the N-alkyl chain
length from methyl to ethyl can enhance DAT inhibition potency.

o Norepinephrine Transporter (NET) Activity: It is likely that 2-FEC also interacts with the
norepinephrine transporter, similar to 2-FMC and other cathinones. The relative potency
compared to 2-FMC is unknown.
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e Serotonin Transporter (SERT) Activity: Given that 2-FMC shows little to no activity at the
serotonin transporter, and that 2-substituted cathinones generally exhibit low SERT potency,
it is probable that 2-FEC also has weak or negligible effects on serotonin reuptake or

release.

Mechanism of Action: Monoamine Transporter
Interaction

Both 2-FMC and likely 2-FEC belong to the class of monoamine releasing agents. These
compounds interact with dopamine, norepinephrine, and serotonin transporters on the
presynaptic neuronal membrane. Their primary mechanism involves reversing the normal
direction of transporter function, leading to the non-vesicular release of neurotransmitters from
the presynaptic terminal into the synaptic cleft. This surge in extracellular monoamines is
responsible for their stimulant effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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